Cas no 827015-93-0 (1H-Indole, 3-[1-[4-(2,6-dimethylphenyl)-1-piperidinyl]ethyl]-)

• Product name: 1H-Indole, 3-[1-[4-(2,6-dimethylphenyl)-1-piperidinyl]ethyl]-
• CAS No: 827015-93-0
• MF: C₂₃H₂₈N₂
• MW: 332.48182
• CID: 686857
• PubChem ID: 11461731

1H-Indole, 3-[1-[4-(2,6-dimethylphenyl)-1-piperidinyl]ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-[1-[4-(2,6-dimethylphenyl)-1-piperidinyl]ethyl]-
• 3-[1-[4-(2,6-dimethylphenyl)piperidin-1-yl]ethyl]-1H-indole
• 827015-93-0
• DTXSID90466696
• SCHEMBL5421136

• Inchi： InChI=1S/C23H28N2/c1-16-7-6-8-17(2)23(16)19-11-13-25(14-12-19)18(3)21-15-24-22-10-5-4-9-20(21)22/h4-10,15,18-19,24H,11-14H2,1-3H3
• InChI Key： CKJGVEVDMNIREB-UHFFFAOYSA-N
• SMILES： CC1=C(C(=CC=C1)C)C2CCN(CC2)C(C)C3=CNC4=CC=CC=C43

Computed Properties

• Exact Mass: 332.225248902g/mol
• Monoisotopic Mass: 332.225248902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 19Ų
• XLogP3: 5.3